Cas no 180006-15-9 (1,1,1,3,3-Pentamethyl-3-octyldisiloxane)

1,1,1,3,3-Pentamethyl-3-octyldisiloxane is a branched organosilicon compound characterized by its unique disiloxane backbone and octyl substituent. This structure imparts low surface tension, thermal stability, and hydrophobicity, making it suitable for applications requiring silicone-based modifiers. Its compatibility with organic and silicone matrices enhances formulation flexibility in coatings, adhesives, and personal care products. The compound's balanced volatility and non-reactive nature contribute to improved spreading and film-forming properties. Additionally, its hydrophobic alkyl chain provides water repellency, while the siloxane linkage ensures stability under varying conditions. These attributes make it a valuable intermediate in specialty chemical synthesis and performance material development.

1,1,1,3,3-Pentamethyl-3-octyldisiloxane structure

180006-15-9 structure

Product Name:1,1,1,3,3-Pentamethyl-3-octyldisiloxane

CAS No:180006-15-9

MF:C₁₃H₃₂OSi₂

MW:260.563586235046

MDL:MFCD01861724

CID:137385

PubChem ID:2733759

Update Time:2025-05-27

1,1,1,3,3-Pentamethyl-3-octyldisiloxane Chemical and Physical Properties

Names and Identifiers

- 1,1,1,3,3-Pentamethyl-3-octyldisiloxane
- Disiloxane,1,1,1,3,3-pentamethyl-3-octyl-
- N-OCTYLPENTAMETHYLDISILOXANE
- AC1MBZMF
- AK112653
- I14-39087
- KB-216084
- Octylpentamethyldisiloxane
- n-Octylpentamethyldisiloxane,97%
- BS-49201
- dimethyl-octyl-trimethylsilyloxysilane
- N-Ctylpentamethyldisiloxane
- DTXSID30370001
- 180006-15-9
- Disiloxane, 1,1,1,3,3-pentamethyl-3-octyl-
- {[dimethyl(octyl)silyl]oxy}trimethylsilane
- AKOS015910959
- C13H32OSi2
- 1,1,1,3,3-Pentamethyl-3-Ctyldisiloxane
- E77998
- MFCD01861724
- SCHEMBL1696002
- CS-0196875
- MDL： MFCD01861724
- Inchi： 1S/C13H32OSi2/c1-7-8-9-10-11-12-13-16(5,6)14-15(2,3)4/h7-13H2,1-6H3
- InChI Key： VDVBVLLRBRJINF-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(CCCCCCCC)O[Si](C)(C)C

Computed Properties

Exact Mass: 260.19926
Monoisotopic Mass: 260.19916871g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: Transparent colorless liquid
Density: 0.811
Boiling Point: 238.2°C at 760 mmHg
Flash Point: 86.7°C
Refractive Index: 1.417-1.419
PSA: 9.23
LogP: 5.40350

1,1,1,3,3-Pentamethyl-3-octyldisiloxane Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 37/39-26
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S37/39-26

1,1,1,3,3-Pentamethyl-3-octyldisiloxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039088-10g	1,1,1,3,3-Pentamethyl-3-octyldisiloxane	180006-15-9	95%	10g	400.00 USD	2021-06-15
TRC	P077315-500mg	1,1,1,3,3-Pentamethyl-3-octyldisiloxane	180006-15-9		500mg	$ 190.00	2022-06-03
TRC	P077315-1000mg	1,1,1,3,3-Pentamethyl-3-octyldisiloxane	180006-15-9		1g	$ 310.00	2022-06-03
TRC	P077315-2500mg	1,1,1,3,3-Pentamethyl-3-octyldisiloxane	180006-15-9		2500mg	$ 620.00	2022-06-03
abcr	AB368682-1 g	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	1g	€140.00	2023-04-26
abcr	AB368682-250 mg	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	250mg	€95.30	2023-04-26
abcr	AB368682-5 g	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	5g	€326.20	2023-04-26
abcr	AB368682-250mg	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	250mg	€96.80	2025-02-16
abcr	AB368682-1g	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	1g	€144.50	2025-02-16
abcr	AB368682-5g	n-Octylpentamethyldisiloxane, 95%; .	180006-15-9	95%	5g	€341.10	2025-02-16